isopropyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate

• IUPAC Name: propan-2-yl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-4H-thiochromeno[4,3-b]pyran-3-carboxylate
• InChI: InChI=1S/C22H17ClFNO4S/c1-10(2)28-21(26)18-16(15-12(23)7-5-8-13(15)24)17-19(29-20(18)25)11-6-3-4-9-14(11)30-22(17)27/h3-10,16H,25H2,1-2H3
• InChI Key: NHUDJHCMSBGQSB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=C(OC2=C(C1C3=C(C=CC=C3Cl)F)C(=O)SC4=CC=CC=C42)N
• Molecular Formula: C22H17ClFNO4S
• Molecular Weight: 445.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyran ring and a phenyl ring. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on factors like the stereochemistry of the compound and the arrangement of the atoms in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have shown potential as antiviral agents. For instance:

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Anti-Inflammatory and Analgesic Properties

Certain indole derivatives exhibit anti-inflammatory and analgesic effects. Notably:

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Antidiabetic and Antimalarial Effects

Indole scaffolds have been linked to antidiabetic and antimalarial activities. Although research on our specific compound is lacking, its presence in this class makes it an interesting candidate for further study.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal uses, the mechanism of action would depend on how the compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and toxicity. Without specific information, it’s hard to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if the compound shows promise in medicinal chemistry, future research could focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy in biological systems.